Cas no 37139-85-8 (Cyclohexanecarboxylicacid, 2-methylpropyl ester)

• Product Name: Cyclohexanecarboxylicacid, 2-methylpropyl ester
• CAS No: 37139-85-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 310955
• PubChem ID: 558234
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-methylpropyl ester
• 2-methylpropyl cyclohexanecarboxylate
• AI3-33529
• Isobutyl cyclohexanecarboxylate
• 37139-85-8
• SCHEMBL2239097
• cyclohexanecarboxylic acid isobutyl ester
• NS00056734
• EINECS 253-362-9
• HTOQALXUSKONGW-UHFFFAOYSA-N
• Isobutyl cyclohexanecarboxylate #
• Cyclohexanecarboxylic acid, 2-methylpropyl ester
• DTXSID50958340

• Inchi： 1S/C11H20O2/c1-9(2)8-13-11(12)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3
• InChI Key： HTOQALXUSKONGW-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.5

Experimental Properties

• Density: 0.95
• Boiling Point: 220.6°Cat760mmHg
• Flash Point: 87.2°C
• Refractive Index: 1.453
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters